Cas no 771522-44-2 (3-amino-3-(1,3-thiazol-2-yl)propanamide)

• Product Name: 3-amino-3-(1,3-thiazol-2-yl)propanamide
• CAS No: 771522-44-2
• MF: C₆H₉N₃OS
• MW: 171.220159292221
• CID: 6302796
• PubChem ID: 55255610
• Update Time: 2025-08-05

3-amino-3-(1,3-thiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1,3-thiazol-2-yl)propanamide
• EN300-1238912
• AKOS006294074
• 771522-44-2
• 3-amino-3-(1.3-thiazol-2-yl)propanamide

• Inchi： 1S/C6H9N3OS/c7-4(3-5(8)10)6-9-1-2-11-6/h1-2,4H,3,7H2,(H2,8,10)
• InChI Key： YYENZRBFQSMLJL-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(CC(N)=O)N

Computed Properties

• Exact Mass: 171.04663309g/mol
• Monoisotopic Mass: 171.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-(1,3-thiazol-2-yl)propanamide

Introduction to 3-amino-3-(1,3-thiazol-2-yl)propanamide (CAS No. 771522-44-2)

The compound 3-amino-3-(1,3-thiazol-2-yl)propanamide, identified by the CAS number 771522-44-2, represents a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amide derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry. The presence of both an amide functional group and a thiazole ring system imparts unique chemical properties that make this compound a versatile scaffold for drug discovery.

3-amino-3-(1,3-thiazol-2-yl)propanamide is characterized by a propanamide backbone substituted with a thiazole ring at the C3 position. The thiazole moiety is a well-known pharmacophore found in numerous bioactive compounds, including antibiotics, antifungals, and anti-inflammatory agents. Its incorporation into the molecular framework of this compound suggests potential therapeutic applications, particularly in modulating biological pathways associated with inflammation and infection. The amide group not only contributes to the compound's solubility and stability but also serves as a site for further chemical modifications, enabling the development of analogues with enhanced pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-amino-3-(1,3-thiazol-2-yl)propanamide and biological targets. Studies indicate that the thiazole ring can engage in hydrogen bonding and π-stacking interactions with protein residues, which are critical for drug-receptor binding affinity. Furthermore, the amide group can act as a hydrogen bond acceptor or donor, influencing the compound's binding mode within active sites. These insights have guided the design of derivatives with improved selectivity and potency.

The synthesis of 3-amino-3-(1,3-thiazol-2-yl)propanamide involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group interconversions. The synthesis typically begins with the preparation of a thiazole precursor followed by its coupling with an appropriate amino acid derivative. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and enzymatic resolutions, have streamlined the production process, making it more efficient and scalable.

In vitro pharmacological studies have revealed promising activities of 3-amino-3-(1,3-thiazol-2-yl)propanamide against various disease-related targets. Notably, preliminary experiments suggest inhibitory effects on enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the compound has shown potential in disrupting bacterial biofilm formation, highlighting its antimicrobial properties. These findings underscore its therapeutic relevance in addressing chronic inflammatory conditions and infections.

The development of novel drug candidates relies heavily on robust analytical techniques to characterize their physicochemical properties and biological efficacy. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to confirm the structural integrity of 3-amino-3-(1,3-thiazol-2-yl)propanamide. Furthermore, X-ray crystallography has been utilized to elucidate its three-dimensional structure at an atomic level, providing critical insights into its binding interactions with biological targets.

Given its structural features and demonstrated biological activities, 3-amino-3-(1,3-thiazol-2-yl)propanamide represents a valuable scaffold for further medicinal chemistry exploration. Ongoing research aims to optimize its pharmacokinetic properties through structural modifications while maintaining or enhancing its therapeutic efficacy. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical applications.

The future prospects of 3-amino-3-(1,3-thiazol-2-yl)propanamide include its investigation as a lead compound for novel therapeutics targeting inflammatory diseases and microbial infections. Additionally, exploring its potential in combination therapies could provide synergistic benefits by targeting multiple disease mechanisms simultaneously. As computational tools continue to evolve, virtual screening approaches will play an increasingly pivotal role in identifying new derivatives with improved pharmacological profiles.

In conclusion, 771522-44-2 is not just a catalog number but signifies a molecule with immense potential in addressing global health challenges. The intricate interplay between its chemical structure and biological activity underscores the importance of interdisciplinary research in unlocking novel therapeutic interventions.